Cas no 648438-93-1 ([1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-)
648438-93-1 structure
Product Name:[1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-
CAS No:648438-93-1
MF:C14H10F4O
MW:270.222218036652
CID:414388
PubChem ID:71378326
Update Time:2025-04-19
[1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-
- 2-fluoro-3-methyl-5-[4-(trifluoromethyl)phenyl]phenol
- ZRAPSQPXZRHMRC-UHFFFAOYSA-N
- 4-Fluoro-5-methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- 648438-93-1
- DTXSID60800947
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- Inchi: 1S/C14H10F4O/c1-8-6-10(7-12(19)13(8)15)9-2-4-11(5-3-9)14(16,17)18/h2-7,19H,1H3
- InChI Key: ZRAPSQPXZRHMRC-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1C)C1C=CC(C(F)(F)F)=CC=1)O
Computed Properties
- Exact Mass: 270.06677759g/mol
- Monoisotopic Mass: 270.06677759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
[1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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